Cas no 2034409-67-9 (N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-2-carboxamide)

• Product name: N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-2-carboxamide
• CAS No: 2034409-67-9
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• CID: 5551198
• PubChem ID: 91817866

N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034409-67-9
• CHEMBL5002465
• F6523-0700
• N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-2-carboxamide
• N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)furan-2-carboxamide
• AKOS025326118

• Inchi： 1S/C18H22N4O2/c23-18(16-6-3-11-24-16)21-13-7-9-22(10-8-13)17-14-4-1-2-5-15(14)19-12-20-17/h3,6,11-13H,1-2,4-5,7-10H2,(H,21,23)
• InChI Key： IXEBJYZTOVFHCP-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)NC1CCN(C2C3=C(CCCC3)N=CN=2)CC1

Computed Properties

• Exact Mass: 326.17427596g/mol
• Monoisotopic Mass: 326.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.3Ų

Additional information on N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-2-carboxamide

N-[1-(5,6,7,8-Tetrahydroquinazolin-4-Yl)Piperidin-4-Yl]Furan-2-Carboxamide: A Comprehensive Overview

The compound N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]furan-2-carboxamide (CAS No 2034409-67-9) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into the properties, synthesis methods, and latest research findings related to this compound.

N-[1-(5,6,7,8-Tetrahydroquinazolin-4-Yl)Piperidin-4-Yl]Furan-2-Carboxamide is a heterocyclic compound that combines a piperidine ring system with a tetrahydroquinazoline moiety and a furan carboxamide group. The tetrahydroquinazoline ring is known for its stability and versatility in chemical reactions. The furan carboxamide group adds additional functionality to the molecule, making it suitable for various applications in drug design and materials science.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to form stable amide bonds makes it an ideal candidate for constructing bioactive molecules. Researchers have explored its role in inhibiting certain enzymes and its potential as an antagonist or agonist in receptor-mediated signaling pathways. These findings underscore its importance in the development of novel therapeutic agents.

The synthesis of N-[1-(5,6,7,8-tetrahydroquinazolin-4-yly)piperidin-4-yly]furan-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the tetrahydroquinazoline ring through cyclization reactions and the subsequent coupling with the furan carboxylic acid derivative. The use of transition metal catalysts has significantly improved the efficiency of these reactions.

One of the most exciting developments in recent research is the discovery of this compound's ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. Studies have shown that it exhibits potent anti-inflammatory activity by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, its antioxidant properties make it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In terms of application potential, N-[1-(5,6,7,8-tetrahydroquinazolin-yly)piperidin-yly]furan-carboxamide has shown promise in drug delivery systems due to its ability to enhance bioavailability and reduce toxicity. Researchers are exploring its use as a carrier molecule for delivering therapeutic agents across biological barriers such as the blood-brain barrier.

Moreover, this compound has been investigated for its role in catalysis. Its rigid structure and functional groups make it an effective ligand for metal catalysts used in various organic transformations. Recent studies have demonstrated its utility in asymmetric catalysis and cross-coupling reactions.

Despite its numerous advantages, further research is needed to fully understand the mechanism of action of N-[1-(5,tetrahydroquinazolin-yly)piperidin-yly]furan-carboxamide and optimize its properties for specific applications. Collaborative efforts between chemists and biologists are essential to unlock its full potential in drug discovery and materials science.

In conclusion,N-[1-(5,tetrahydroquinazolin-yly)piperidin-yly]furan-carboxamide (CAS No 2034409) is a versatile compound with significant potential across multiple fields. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in medicinal chemistry and beyond.